Cas no 2138207-10-8 (Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]-)

• Product Name: Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]-
• CAS No: 2138207-10-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5279997
• Update Time: 2025-06-26

Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]-

• Inchi： 1S/C11H14O3/c1-12-10-5-3-4-8(11(10)13-2)6-9-7-14-9/h3-5,9H,6-7H2,1-2H3
• InChI Key： XDSPSFYHDOJFOL-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC(OC)=C1OC

Additional information on Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]-

Introduction to Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- (CAS No. 2138207-10-8)

Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]-, identified by its Chemical Abstracts Service (CAS) number 2138207-10-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug development and material science. The presence of a dimethoxyphenyl group attached to the oxirane ring introduces both electronic and steric influences that make this molecule a subject of intense interest for synthetic chemists and medicinal researchers.

The compound belongs to the class of heterocyclic ethers, which are widely recognized for their versatility in chemical reactions and biological activities. The oxirane ring, also known as an epoxide, is a three-membered cyclic ether characterized by high reactivity due to the strained C-O bonds. This reactivity makes Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- a valuable intermediate in the synthesis of more complex molecules. The dimethoxyphenyl moiety further enhances its utility by providing a lipophilic aromatic system that can interact with biological targets in various ways.

In recent years, there has been growing interest in oxirane derivatives as pharmacophores due to their ability to undergo ring-opening reactions under mild conditions. These reactions can be harnessed to introduce diverse functional groups into the molecular framework, enabling the design of novel therapeutic agents. The specific substitution pattern in Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]-, with its electron-donating dimethoxy groups on the aromatic ring, is particularly noteworthy as it may influence the compound's solubility, metabolic stability, and interaction with biological receptors.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. Oxirane derivatives have been explored as precursors for neuroactive compounds due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The dimethoxyphenyl group in Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- may enhance binding affinity or selectivity for certain neurotransmitter receptors, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- could exhibit inhibitory effects on enzymes involved in inflammation or pain signaling. These predictions are based on the compound's structural similarity to known bioactive molecules and its predicted ability to engage with specific binding pockets on target proteins.

The synthesis of Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- presents an interesting challenge for synthetic chemists. The introduction of the oxirane ring into the molecule requires precise control over reaction conditions to avoid unwanted side products. Techniques such as nucleophilic ring opening or transition-metal-catalyzed reactions have been employed to achieve high yields and purity. The presence of the dimethoxyphenyl group adds another layer of complexity, necessitating careful consideration of reaction pathways to ensure optimal functionalization.

In industrial applications, this compound may find use as an intermediate in the production of specialty chemicals or fine chemicals where its unique structural features are advantageous. Its reactivity allows for further derivatization into more complex molecules with tailored properties for specific applications. For instance, it could serve as a building block for polymers or coatings that require functional groups capable of cross-linking or reacting with other materials.

The environmental impact of synthesizing and using Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches. These innovations not only improve sustainability but also enhance cost-effectiveness and scalability for industrial production.

Future research directions for Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- include exploring its pharmacological potential through preclinical studies. Investigating its interactions with biological targets will provide insights into its therapeutic efficacy and safety profile. Additionally, studying its metabolic pathways will help in understanding how it is processed within living organisms and how it can be optimized for better bioavailability.

The compound's versatility extends beyond pharmaceutical applications into material science. The unique combination of functional groups makes it a candidate for developing novel materials with enhanced properties such as biodegradability or mechanical strength. Researchers are exploring ways to incorporate this molecule into polymers or nanocomposites that could revolutionize industries ranging from packaging to construction.

In conclusion,Oxirane, 2-[(2,3-dimethoxyphenyl)methyl]- (CAS No. 2138207-10-8) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its structural features offer opportunities for innovation in drug discovery and material science while presenting intriguing challenges for synthetic chemists. As research continues to uncover new applications and synthetic strategies,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.